Cas no 2757922-23-7 (3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757922-23-7
• MF: C₁₄H₁₃ClO₃S
• MW: 296.769222021103
• CID: 5914288
• PubChem ID: 165978482
• Update Time: 2025-05-24

3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152813
• 2757922-23-7
• 3-chloro-4-methylphenyl 4-methylbenzene-1-sulfonate
• 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H13ClO3S/c1-10-3-7-13(8-4-10)19(16,17)18-12-6-5-11(2)14(15)9-12/h3-9H,1-2H3
• InChI Key： FBBMXQNGAOTTMB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 296.0273931g/mol
• Monoisotopic Mass: 296.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate

3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate (CAS No. 2757922-23-7)

The compound 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate (CAS No. 2757922-23-7) is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with a sulfonate group, making it a versatile building block for advanced chemical synthesis. The sulfonate group plays a crucial role in enhancing the compound's reactivity and stability, while the chlorine substituent introduces additional electronic effects that can be exploited in various chemical transformations.

Recent studies have highlighted the potential of 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate in the development of novel materials for electronic applications. Researchers have demonstrated that this compound can serve as an effective precursor for the synthesis of advanced polymers and organic semiconductors. Its ability to undergo controlled polymerization under mild conditions has made it a valuable asset in the field of materials science. Furthermore, the compound's aromatic stability and sulfonate functionality make it an ideal candidate for use in high-performance adhesives and coatings.

In terms of synthesis, 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate is typically prepared through a multi-step process involving nucleophilic substitution and sulfonation reactions. The introduction of the chlorine atom at the meta position of the aromatic ring is critical for achieving the desired reactivity and selectivity in subsequent reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

The application of 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate extends beyond traditional chemical synthesis into emerging areas such as drug discovery and biotechnology. Its unique chemical properties make it an attractive candidate for use in medicinal chemistry, where it can serve as a scaffold for designing bioactive molecules with specific pharmacological profiles. Additionally, the compound has shown promise in catalytic processes, where its ability to act as a ligand or catalyst support enhances reaction efficiency and selectivity.

From an environmental perspective, understanding the behavior of 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, revealing that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in the environment. This information is vital for developing sustainable practices and ensuring the safe use of this compound in industrial applications.

In conclusion, 3-Chloro-4-methylphenyl 4-methylbenzene-1-sulfonate (CAS No. 2757922-23-7) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in driving innovation across various industries is expected to grow significantly.